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Compound of Interest

Compound Name: MTH-DL-Methionine

Cat. No.: B3332188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of DL-

Methionine. The information is presented to support research, development, and quality control

activities involving this essential amino acid.

Physicochemical Properties
DL-Methionine is a racemic mixture of the D- and L-isomers of methionine, an essential sulfur-

containing amino acid.[1] It presents as white crystalline platelets or a powder with a

characteristic odor.[1]

Quantitative Data Summary
The key physicochemical properties of DL-Methionine are summarized in the tables below for

easy reference and comparison.

Table 1: General and Physical Properties of DL-Methionine
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Property Value References

Molecular Formula C₅H₁₁NO₂S [1]

Molecular Weight 149.21 g/mol [1]

Melting Point 270-284 °C (decomposes) [1][2]

Density 1.34 g/cm³ [1]

Appearance
White crystalline platelets or

powder
[1]

Odor Characteristic [1]

Table 2: Solubility Profile of DL-Methionine

Solvent Solubility Temperature (°C) References

Water
Sparingly soluble, ~30

mL/g
Ambient [1]

Water 2.9 g/100 mL 20 [2]

Dilute Acids Soluble Not Specified [1]

Alkali Hydroxide

Solutions
Soluble Not Specified [1]

Alcohol Very slightly soluble Not Specified [1]

Ether Practically insoluble Not Specified [1]

Table 3: Acidity and pH Characteristics of DL-Methionine
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Parameter Value Conditions References

pKa (carboxyl) 2.13 - 2.28 25 °C [1]

pKa (amino) 9.21 Not Specified [1]

pH of Solution 5.6 - 6.1
1 in 100 solution in

water
[1]

Experimental Protocols
Detailed methodologies for determining key chemical properties of DL-Methionine are provided

below.

Melting Point Determination
Objective: To determine the melting point range of DL-Methionine.

Methodology:

Sample Preparation: A small amount of finely powdered, dry DL-Methionine is packed into a

capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure:

1. The capillary tube is placed in the heating block of the apparatus.

2. The sample is heated at a rapid rate until the temperature is approximately 10-15 °C

below the expected melting point.

3. The heating rate is then reduced to 1-2 °C per minute.

4. The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

5. The temperature at which the entire sample has melted is recorded as the end of the

melting range.
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6. DL-Methionine typically decomposes upon melting.[1]

Thin-Layer Chromatography (TLC) for Purity
Assessment
Objective: To assess the purity of a DL-Methionine sample and identify any related substances.

Methodology:

Stationary Phase: Silica gel G plate.

Mobile Phase: A mixture of 2-butanol, glacial acetic acid, and water in a 6:2:2 volume ratio.

[3]

Sample Preparation:

Test Solution (A): 20 mg/mL of DL-Methionine in a suitable solvent.[3]

Reference Solution (B): A diluted solution of the test sample (e.g., 0.40 mg/mL).[3]

Standard Solution (C): 0.40 mg/mL of DL-Methionine reference standard.[3]

Procedure:

1. Apply 5 µL of each solution to the TLC plate.

2. Develop the chromatogram in a saturated chamber until the mobile phase has traveled a

sufficient distance.

3. Dry the plate in air.

4. Spray the plate with a ninhydrin solution.

5. Heat the plate at 105 °C for 15 minutes.[3]

6. Examine the chromatogram in daylight. The principal spot from the test solution should

correspond in position and appearance to the principal spot from the standard solution.
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Any secondary spots in the test solution chromatogram can be compared to a diluted

standard to quantify impurities.[3]

Assay by Non-Aqueous Titration
Objective: To determine the purity of DL-Methionine.

Methodology:

Principle: The basic amino group of DL-Methionine is titrated with a strong acid in a non-

aqueous solvent.

Reagents:

Anhydrous formic acid

Glacial acetic acid

0.1 M Perchloric acid (titrant)

Procedure:

1. Accurately weigh approximately 0.14 g of the DL-Methionine sample.[3]

2. Dissolve the sample in 3 mL of anhydrous formic acid.[3]

3. Add 30 mL of glacial acetic acid.[3]

4. Immediately titrate with 0.1 M perchloric acid.

5. Determine the endpoint potentiometrically.[3]

6. Perform a blank titration and make any necessary corrections.

7. Each mL of 0.1 M perchloric acid is equivalent to 14.92 mg of C₅H₁₁NO₂S.[3]

Metabolic and Experimental Visualizations
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The following diagrams illustrate the metabolic significance of methionine and a typical

experimental workflow for its analysis.
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Caption: The Methionine Cycle and Transsulfuration Pathway.
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Caption: Workflow for the Assay of DL-Methionine by Non-Aqueous Titration.

Stability and Storage
DL-Methionine is stable in air and to heat but is unstable in the presence of strong acids.[2] It is

incompatible with strong oxidizing agents.[1] For long-term storage, it should be kept in a cool,

dry, and dark location in a tightly sealed container.[2]

Conclusion
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This guide has detailed the fundamental chemical properties of DL-Methionine, provided

standardized experimental protocols for its analysis, and visualized its metabolic context and a

key analytical workflow. The presented data and methodologies are intended to serve as a

valuable resource for professionals in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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